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Compound of Interest

Compound Name: 6-Oxo-piperidine-2-carboxylic acid

Cat. No.: B1229344 Get Quote

Essential Safety and Handling Guide for 6-Oxo-
piperidine-2-carboxylic acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 6-Oxo-piperidine-2-carboxylic acid.

The following procedures are designed to minimize risk and ensure safe operational handling

and disposal.

Hazard Identification and Personal Protective
Equipment
6-Oxo-piperidine-2-carboxylic acid is classified as an irritant and is harmful if swallowed.[1] It

can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

Adherence to the following personal protective equipment (PPE) guidelines is mandatory to

ensure personal safety.
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Hazard Category GHS Hazard Statement(s)
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation
H315: Causes skin irritation.[1]

[2][4]

Gloves: Chemical-resistant

gloves (e.g., nitrile rubber) are

required. Inspect gloves before

use and replace them

immediately if contaminated or

damaged.[3][5][6] Lab Coat: A

standard laboratory coat must

be worn and kept fully

fastened.

Eye Irritation
H319: Causes serious eye

irritation.[1][2][4]

Eye Protection: Chemical

safety goggles are mandatory.

[3] In situations with a risk of

splashing or dust generation, a

face shield worn over safety

goggles is recommended.[5]

Respiratory Irritation
H335: May cause respiratory

irritation.[1][2][4]

Respiratory Protection: Work

should be conducted in a well-

ventilated area, preferably

within a certified chemical

fume hood, to minimize

inhalation of dust.[5][7] For

procedures that may generate

significant dust, a NIOSH-

approved N95 dust mask or

higher-level respirator is

recommended.[3][6]

Ingestion H302: Harmful if swallowed.[1] General Hygiene: Do not eat,

drink, or smoke in laboratory

areas. Wash hands thoroughly

with soap and water after

handling the compound, even
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when gloves have been worn.

[7]

Operational and Disposal Plans
Safe Handling Protocol:

Preparation:

Designate a specific work area within a certified chemical fume hood for handling 6-Oxo-
piperidine-2-carboxylic acid.

Ensure that an eyewash station and safety shower are readily accessible.[8][9]

Assemble all necessary equipment, including spatulas, weighing paper, and appropriately

labeled waste containers, before starting work.

Personal Protective Equipment (PPE) Donning:

Put on all required PPE as outlined in the table above, ensuring a proper fit.

Handling:

Handle the solid compound carefully to avoid generating dust.

Use appropriate tools (e.g., spatula) for transferring the chemical.

Keep the container tightly closed when not in use.[4]

Decontamination and Cleanup:

After handling, decontaminate the work surface with an appropriate solvent and then wash

with soap and water.

Remove PPE in the correct order to prevent cross-contamination (gloves first, then lab

coat, followed by eye protection).

Disposal Plan:
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Waste Segregation: All disposable materials contaminated with 6-Oxo-piperidine-2-
carboxylic acid (e.g., gloves, weighing paper, paper towels) must be collected in a

dedicated and clearly labeled hazardous waste container.

Chemical Waste: Dispose of unused compounds and contaminated materials in accordance

with all applicable federal, state, and local environmental regulations.[4] Do not dispose of

them down the drain.[5][8]

Incineration: The compound may be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[5]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 6-Oxo-piperidine-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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